472-41-3

Phenol, 4-(3,4-dihydro-2,2,4-trimethyl-2H-1-benzopyran-4-yl)-

In Stock

• CAS RN:
• 472-41-3

• Formula:
• C18H20O2

• InChI:
• InChI=1S/C18H20O2/c1-17(2)12-18(3,13-8-10-14(19)11-9-13)15-6-4-5-7-16(15)20-17/h4-11,19H,12H2,1-3H3

• InChIKey:
• KXYDGGNWZUHESZ-UHFFFAOYSA-N

• Phenol, 4-(3,4-dihydro-2,2,4-trimethyl-2H-1-benzopyran-4-yl)-, also known as Phenol, 4-(3,4-dihydro-2,2,4-trimethyl-2H-1-benzopyran-4-yl)-, is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.

4-Amino-6-hydroxypyrazolo[3,4-d]pyrimidine

In Stock

• CAS RN:
• 5472-41-3

• Formula:
• C5H5N5O

• InChI:
• InChI=1S/C5H5N5O/c6-3-2-1-7-10-4(2)9-5(11)8-3/h1H,(H4,6,7,8,9,10,11)

• InChIKey:
• KTQYLKORCCNJTQ-UHFFFAOYSA-N

• 4-Amino-6-hydroxypyrazolo[3,4-d]pyrimidine, also known as 4-Amino-6-hydroxypyrazolo[3,4-d]pyrimidine, is a useful research compound. Its molecular formula is C5H5N5O and its molecular weight is 151.13 g/mol. The purity is usually 95%.

Humulone

In Stock

• CAS RN:
• 26472-41-3

• Formula:
• C21H30O5

• InChI:
• InChI=1S/C21H30O5/c1-12(2)7-8-15-18(23)17(16(22)11-14(5)6)20(25)21(26,19(15)24)10-9-13(3)4/h7,9,14,23-24,26H,8,10-11H2,1-6H3/t21-/m1/s1

• InChIKey:
• VMSLCPKYRPDHLN-OAQYLSRUSA-N

• Humulone (α-lupulic acid) is an optically active cyclic ketone consisting of 3,5,6-trihydroxycyclohexa-2,4-dien-1-one bearing two 3-methylbut-2-en-1-yl substituents at positions 4 and 6 as well as a 3-methylbutanoyl group at the 2-position. It has a role as an antibacterial drug, an antioxidant, a cyclooxygenase 2 inhibitor and a metabolite. It is a diketone, a triol, a cyclic ketone, an aromatic ketone and a tertiary alpha-hydroxy ketone. Humulone is a prevalent member of the class of compounds known as alpha acids, which collectively give hopped beer its characteristic bitter flavor. During the brewing process, humulone degrades to cis- and trans-isohumulone. Humulone is under basic research with in vitro studies to determine if it has biological properties, such as possible GABAA receptor activity or antibacterial effects.

(5E)-5-(2,4-dinitrophenoxy)iminoquinolin-8-one

In Stock

• CAS RN:
• 681472-41-3

• Formula:
• C15H8N4O6

• InChI:
• InChI=1S/C15H8N4O6/c20-13-5-4-11(10-2-1-7-16-15(10)13)17-25-14-6-3-9(18(21)22)8-12(14)19(23)24/h1-8H/b17-11+

• InChIKey:
• DZHDQRKJWNXBEM-GZTJUZNOSA-N

• (5E)-5-(2,4-dinitrophenoxy)iminoquinolin-8-one is a useful research compound. Its molecular formula is C15H8N4O6 and its molecular weight is 340.251. The purity is usually 95%.